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Compound of Interest

Compound Name: Graphislactone A

Cat. No.: B022643

This technical guide provides an in-depth overview of the physicochemical properties, isolation,
spectroscopic characterization, and biological activities of Graphislactone A (GPA). The
information is intended for researchers, scientists, and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Physicochemical Characterization

Graphislactone A is a phenolic benzopyranone, a class of compounds also known as
dibenzo-a-pyrones or coumarins.[1] Its core structure is a 6H-dibenzo[b,d]pyran-6-one. First
isolated in 1997 from the mycobiont of the lichen Graphis scripta, it has since been identified in
other Graphis species and endophytic fungi.[2][3]

Quantitative physicochemical data for Graphislactone A is summarized in the table below.
While properties such as melting point and specific optical rotation are crucial for full
characterization, this data was not available in the reviewed literature.

Table 1: Physicochemical Properties of Graphislactone A
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Property Value Source

4,7-dihydroxy-3,9-dimethoxy-1-
IUPAC Name PubChem[1]
methylbenzo[c]chromen-6-one

Molecular Formula C16H1406 PubChem[1]
Molecular Weight 302.28 g/mol PubChem[1]
Exact Mass 302.07903816 Da PubChem[1]
Synonyms GPA, 52179-44-9 PubChem[1]

Spectroscopic Data

The structure of Graphislactone A was originally elucidated and has been consistently
confirmed using a combination of mass spectrometry and nuclear magnetic resonance (NMR)
spectroscopy.[3] While the literature confirms the use of these methods, the specific spectral
data (i.e., chemical shifts and coupling constants) were not detailed in the available
publications.

Table 2: Spectroscopic Characterization of Graphislactone A

Technique Details

Electron lonization Mass Spectrometry (EI-MS)
Mass Spectrometry (MS) was used to determine the mass of the

molecule.

Used to determine the proton environment in the
1H-NMR Spectroscopy ecul
molecule.

Used to determine the carbon skeleton of the
13C-NMR Spectroscopy ecul
molecule.

Isolation and Purification

Graphislactone A is a secondary metabolite produced by the endophytic fungus
Cephalosporium sp. IFB-E001, found in the roots of Trachelospermum jasminoides. The
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general workflow for its isolation and purification from fungal culture is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022643#physicochemical-characterization-of-
graphislactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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